Cas no 2703771-23-5 (5-[(tert-butoxy)carbonyl]piperidine-3-carboxylic acid, Mixture of diastereomers)

• Product Name: 5-[(tert-butoxy)carbonyl]piperidine-3-carboxylic acid, Mixture of diastereomers
• CAS No: 2703771-23-5
• MF: C₁₁H₁₉NO₄
• MW: 229.27286362648
• CID: 6098282
• PubChem ID: 118038815
• Update Time: 2025-10-30

5-[(tert-butoxy)carbonyl]piperidine-3-carboxylic acid, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

• 5-[(tert-butoxy)carbonyl]piperidine-3-carboxylic acid, Mixture of diastereomers
• 3,5-Piperidinedicarboxylic acid, 3-(1,1-dimethylethyl) ester
• SCHEMBL16671305
• 5-[(tert-butoxy)carbonyl]piperidine-3-carboxylic acid
• EN300-37080604
• 2703771-23-5
• 5-(tert-Butoxycarbonyl)piperidine-3-carboxylic acid

• Inchi： 1S/C11H19NO4/c1-11(2,3)16-10(15)8-4-7(9(13)14)5-12-6-8/h7-8,12H,4-6H2,1-3H3,(H,13,14)
• InChI Key： XVGVRGWHUOXGCP-UHFFFAOYSA-N
• SMILES： N1CC(C(O)=O)CC(C(OC(C)(C)C)=O)C1

Computed Properties

• Exact Mass: 229.13140809g/mol
• Monoisotopic Mass: 229.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• Density: 1.135±0.06 g/cm3(Predicted)
• Boiling Point: 350.8±42.0 °C(Predicted)
• pka: 3.63±0.40(Predicted)

Additional information on 5-[(tert-butoxy)carbonyl]piperidine-3-carboxylic acid, Mixture of diastereomers

5-[(tert-butoxy)carbonyl]piperidine-3-carboxylic acid, Mixture of diastereomers

CAS No. 2703771-23-5 refers to the compound 5-[(tert-butoxy)carbonyl]piperidine-3-carboxylic acid, which exists as a mixture of diastereomers. This compound is a significant intermediate in organic synthesis, particularly in the field of medicinal chemistry. The structure of this molecule comprises a piperidine ring, which is a six-membered cyclic amine, substituted at the 5-position with a tert-butoxycarbonyl (Boc) group and at the 3-position with a carboxylic acid group. The presence of diastereomers arises due to the stereogenic centers in the molecule, which are influenced by the configuration of the substituents on the piperidine ring.

The synthesis of 5-[(tert-butoxy)carbonyl]piperidine-3-carboxylic acid typically involves multi-step processes, often starting from readily available starting materials. The Boc group is commonly introduced via alkylation or acylation reactions, while the carboxylic acid functionality can be introduced through oxidation or direct synthesis methods. The stereochemistry of the molecule is carefully controlled during the synthesis to ensure the desired diastereomeric composition, which is critical for its application in drug discovery and development.

In recent years, there has been growing interest in the use of piperidine derivatives as building blocks for various bioactive molecules. The Boc group, being a versatile protecting group for amines, plays a crucial role in controlling reactivity during complex syntheses. The carboxylic acid functionality, on the other hand, provides opportunities for further functionalization, such as esterification or amidation, enabling the construction of more complex molecular architectures.

Research into 5-[(tert-butoxy)carbonyl]piperidine-3-carboxylic acid has focused on its potential applications in pharmaceuticals and agrochemicals. For instance, derivatives of this compound have been investigated for their ability to modulate enzyme activity or interact with specific biological targets. Recent studies have highlighted its role in inhibiting certain kinases and proteases, making it a promising candidate for therapeutic interventions.

The mixture of diastereomers adds another layer of complexity to the study of this compound. Diastereomers often exhibit different physical and chemical properties, which can influence their biological activity and pharmacokinetic profiles. Understanding the relationship between stereochemistry and activity is therefore essential for optimizing drug candidates derived from this compound.

In conclusion, CAS No. 2703771-23-5, or 5-[(tert-butoxy)carbonyl]piperidine-3-carboxylic acid, represents an important intermediate in organic synthesis with diverse applications in drug discovery and development. Its unique structure and stereochemical properties make it a valuable tool for researchers aiming to design novel bioactive molecules.